Calcium dichromate

• CAS: 14307-49-4
• Molecular Formula: CaCr2O7
• Molecular Weight: 256.07 g/mol
• SMILES: [O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[Ca+2]
• InChI: InChI=1S/Ca.2Cr.7O/q+2;;;;;;;;2*-1
• InChIKey: RMISVBXFFXBNAD-UHFFFAOYSA-N

Securing high-purity calcium dichromate with consistent redox properties is challenging. This bright orange-red crystalline solid (E° = +1.33 V) ensures reproducible oxidation performance. • 200°C higher SHS combustion temperature vs. calcium chromate, critical for Ni-Cr-Ti-B composites. • High water solubility enables controlled dichromate anion release for passivating corrosion protection on Al/Mg alloys. • Supplied as ≥98% pure material; inquire for bulk or custom packaging.

Calcium Dichromate: Properties & Class Positioning

Calcium dichromate (CaCr₂O₇, CAS 14307-49-4), an inorganic chromium(VI) compound, is a bright orange-red crystalline solid with strong oxidizing properties [1]. It is valued for its high water solubility and specific redox behavior, distinguishing it from other chromates and dichromates [2].

• [1] Hartford, W.H., Lane, K.A., & Meyer, W.A., Jr. (1950). Calcium Dichromate. Journal of the American Chemical Society, 72(8), 3353. View Source
• [2] O'Neil, M.J. (Ed.). (2013). Calcium Dichromate. In The Merck Index - An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry. View Source

Calcium Dichromate: Critical Differentiation

Substituting calcium dichromate with sodium dichromate or potassium dichromate is not recommended for applications where solubility, thermal decomposition, or exothermic potential are critical. Key differences in these properties directly impact process efficiency and safety .

Calcium Dichromate: Quantitative Evidence

Aqueous Solubility vs. Potassium Dichromate

Calcium dichromate exhibits significantly higher water solubility than potassium dichromate, a crucial factor for homogeneous reactions and solution-based processes .

Evidence Dimension	Water Solubility
Target Compound Data	Qualitatively 'more soluble in water'
Comparator Or Baseline	Potassium dichromate (K₂Cr₂O₇): 4.9 g/100 mL at 0 °C; 12.3 g/100 mL at 20 °C; 102 g/100 mL at 100 °C
Quantified Difference	Calcium dichromate is reported as 'more soluble' at ambient temperatures
Conditions	Ambient temperature in water

Why This Matters

Higher solubility enables faster reaction kinetics in aqueous media and may allow for more concentrated working solutions compared to the potassium analog.

Thermal Decomposition vs. Calcium Chromate

Calcium dichromate decomposes upon heating above 100 °C, yielding calcium chromate (CaCrO₄) and chromium trioxide (CrO₃) [1]. This decomposition pathway differs from that of calcium chromate, which loses water of hydration at 200 °C without producing CrO₃ [2]. The release of CrO₃, a volatile and highly reactive oxide, is a key differentiator.

Evidence Dimension	Thermal Decomposition Onset
Target Compound Data	Decomposes above 100 °C to CaCrO₄ and CrO₃ [1]
Comparator Or Baseline	Calcium chromate (CaCrO₄): Loses water of hydration at 200 °C [2]
Quantified Difference	Decomposition of calcium dichromate occurs at >100 °C, while calcium chromate dehydrates at 200 °C
Conditions	Heating in air

Why This Matters

This distinct thermal behavior is critical for applications requiring high-temperature processing or in pyrotechnic compositions where the in-situ generation of CrO₃ is desired.

• [1] DrugFuture. (n.d.). Calcium Dichromate(VI). Retrieved from drugfuture.com. View Source
• [2] Cameo Chemicals. (n.d.). CALCIUM CHROMATE DIHYDRATE. Retrieved from cameochemicals.noaa.gov. View Source

Combustion Temperature in SHS vs. Calcium Chromate

In metallothermic Self-Propagating High-Temperature Synthesis (SHS) mixtures, the use of calcium dichromate as a precursor results in a combustion temperature approximately 200 °C higher than that achieved with calcium chromate [1].

Evidence Dimension	Combustion Temperature
Target Compound Data	Mixture combustion temperature exceeds that of a comparable mixture by 200 °C [1]
Comparator Or Baseline	Calcium chromate (CaCrO₄)-based mixture
Quantified Difference	+200 °C
Conditions	Metallothermic SHS mixtures

Why This Matters

The 200 °C higher combustion temperature is a critical design parameter for SHS processes, directly affecting product phase formation and material purity. This enables the synthesis of high-melting-point materials that may not be accessible with calcium chromate-based mixtures.

• [1] SciProfiles. (2020). Metallothermic SHS of Ni–Cr–Ti–B composite materials from mixtures based on calcium chromates. Retrieved from sciprofiles.com. View Source

Dichromate Reduction Potential

Calcium dichromate, as a source of the dichromate anion (Cr₂O₇²⁻), exhibits a standard reduction potential (E°) of +1.33 V in acidic solution . This high oxidation potential is a key property driving its use as an oxidant.

Evidence Dimension	Standard Reduction Potential (E°)
Target Compound Data	+1.33 V for Cr₂O₇²⁻/Cr³⁺ couple
Comparator Or Baseline	Not applicable (class-level property of dichromate anion)
Quantified Difference	N/A
Conditions	Acidic media

Why This Matters

This quantitative redox potential confirms its classification as a strong oxidizing agent, defining its suitability for chemical synthesis, analytical titrations, and other oxidation-driven applications.

Trihydrate Crystal Morphology

Calcium dichromate trihydrate (CaCr₂O₇·3H₂O) forms characteristically striated, orange-red bipyramidal crystals, a morphology distinct from other chromium compounds [1]. The crystal structure has been determined for a related coordination complex [2].

Evidence Dimension	Crystal Morphology and Structure
Target Compound Data	Trihydrate forms striated bipyramids (monoclinic, space group C2/c, a=14.013 Å, b=14.384 Å, c=13.362 Å, β=103.03°) [1][2]
Comparator Or Baseline	Other chromium salts (e.g., potassium dichromate forms triclinic crystals)
Quantified Difference	Qualitative difference in crystal habit and unit cell parameters
Conditions	Ambient temperature crystallization

Why This Matters

Defined crystal habit and purity are critical for applications in crystallography, solid-state chemistry, and for ensuring batch-to-batch consistency in research and industrial processes.

• [1] Hartford, W.H., Lane, K.A., & Meyer, W.A., Jr. (1950). Calcium Dichromate. Journal of the American Chemical Society, 72(8), 3353. View Source
• [2] Dahan, F. (1975). The crystal structure of calcium dichromate bis(hexamethylenetetramine) heptahydrate. Acta Crystallographica Section B, 31(8), 2027-2030. View Source

Calcium Dichromate: Application Scenarios

SHS of Advanced Composites

Calcium dichromate is the preferred chromium(VI) precursor for SHS reactions requiring a higher combustion temperature. Its use results in a 200 °C higher combustion temperature compared to calcium chromate-based mixtures, which is essential for synthesizing high-melting-point Ni–Cr–Ti–B composite materials [1].

Corrosion Inhibition in Coatings & Primers

Calcium dichromate functions as an effective corrosion inhibitor in primers and coatings for ferrous and non-ferrous metals, including aluminum and magnesium alloys [1][2]. Its high water solubility allows for controlled release of dichromate anions, which form a passivating layer on the metal surface, providing robust corrosion protection [1].

Oxidation Catalyst in Organic Synthesis

Leveraging its strong oxidizing power (E° = +1.33 V) and high solubility, calcium dichromate is employed as a catalyst in organic oxidation reactions and as an intermediate in the manufacture of other chromium compounds, including chromyl chlorides and chromium trioxide (CrO₃) [1][2].

Chromium Dehydrogenation Catalyst Precursor

Calcium dichromate trihydrate serves as a specific precursor for synthesizing Ca-doped chromium oxide catalysts on alumina supports, which are utilized in the oxidative dehydrogenation of alkanes such as propane and isobutane [1][2].

• [1] Hartford, W.H., Lane, K.A., & Meyer, W.A., Jr. (1950). Calcium Dichromate. Journal of the American Chemical Society, 72(8), 3353. View Source
• [2] DrugFuture. (n.d.). Calcium Dichromate(VI). Retrieved from drugfuture.com. View Source
• [3] SciProfiles. (2020). Metallothermic SHS of Ni–Cr–Ti–B composite materials from mixtures based on calcium chromates. Retrieved from sciprofiles.com. View Source
• [4] Cheric. (n.d.). Ca-doped chromium oxide catalysts supported on alumina for the oxidative dehydrogenation of isobutane. Retrieved from cheric.org. View Source